Cas no 501093-49-8 (Benzenesulfonamide, N-hydroxy-4-(5-methyl-3-phenyl-4-isoxazolyl)-)

Benzenesulfonamide, N-hydroxy-4-(5-methyl-3-phenyl-4-isoxazolyl)- structure
501093-49-8 structure
Product Name:Benzenesulfonamide, N-hydroxy-4-(5-methyl-3-phenyl-4-isoxazolyl)-
CAS No:501093-49-8
MF:C16H14N2O4S
MW:330.358362674713
CID:365709
PubChem ID:11198846
Update Time:2025-04-19

Benzenesulfonamide, N-hydroxy-4-(5-methyl-3-phenyl-4-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-hydroxy-4-(5-methyl-3-phenyl-4-isoxazolyl)-
    • N-hydroxy-4-(5-methyl-3-phenyl-1,2-oxazol-4-yl)benzenesulfonamide
    • N-Hydroxy-4-(5-methyl-3-phenylisoxazol-4-yl)benzenesulfonamide monohydrate
    • 501093-49-8
    • CHEMBL1182611
    • SCHEMBL5481289
    • DTXSID30458535
    • N-hydroxy-4-(5-methyl-3-phenylisoxazol-4-yl)benzenesulfonamide hydrate
    • UNII-6M6L09OU0A
    • CHEMBL254418
    • BDBM50229774
    • PD119532
    • N-hydroxy-4-(5-methyl-3-phenyl-4-isoxazolyl)-benzenesulfonamide
    • Q27265142
    • 6M6L09OU0A
    • Valdecoxib metabolite M2
    • n-hydroxy-4-(5-methyl-3-phenylisoxazol-4-yl)benzenesulfonamide
    • Inchi: 1S/C16H14N2O4S/c1-11-15(16(17-22-11)13-5-3-2-4-6-13)12-7-9-14(10-8-12)23(20,21)18-19/h2-10,18-19H,1H3
    • InChI Key: ONTHNDYCEKOFIC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)C1=C(C)ON=C1C1C=CC=CC=1)(NO)(=O)=O

Computed Properties

  • Exact Mass: 330.06752
  • Monoisotopic Mass: 330.06742811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 92.43
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.